Cas no 2248280-56-8 (3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid
• CAS No: 2248280-56-8
• MF: C₁₃H₁₆ClNO₅
• MW: 301.722843170166
• CID: 6236709
• PubChem ID: 137940478
• Update Time: 2025-06-08

3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509236
• 4-Chloro-3-methoxy-5-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid
• 2248280-56-8
• 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid

• Inchi： 1S/C13H16ClNO5/c1-13(2,3)20-12(18)15-8-5-7(11(16)17)6-9(19-4)10(8)14/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： MJSKFTKCCQQXFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 301.0717003g/mol
• Monoisotopic Mass: 301.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid (CAS No. 2248280-56-8)

3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid, identified by the CAS number 2248280-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of a tert-butoxy carbonyl (Boc) group, a chloro substituent at the 4-position, and a methoxy group at the 5-position endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The Boc-amino functionality in this molecule plays a crucial role in its utility as a building block for peptide synthesis and as a precursor in the development of more complex pharmacophores. The Boc group is widely employed in peptide coupling reactions to protect the amino group, ensuring selective reactivity and preventing unwanted side reactions. This protective group is particularly useful in multi-step syntheses where precise control over reaction pathways is essential.

Moreover, the chloro substituent on the benzoic acid ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This property is exploited in various synthetic strategies to introduce additional functional groups or to modify existing ones, thereby expanding the structural diversity of derived compounds. The methoxy group, on the other hand, contributes to the overall electronic distribution of the molecule, influencing its solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzoic acid derivatives due to their demonstrated biological activity across multiple disease pathways. Research has highlighted the potential of these compounds as inhibitors of enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and various kinases. The structural motifs present in 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid align well with these pharmacological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. For instance, studies have demonstrated its utility as a key intermediate in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and inflammation. The Boc-protected amino group allows for controlled coupling with other amino acids or biomolecules, facilitating the construction of peptidomimetics with enhanced stability and bioavailability. Additionally, the chloro and methoxy substituents provide handles for further derivatization, enabling chemists to fine-tune physicochemical properties such as lipophilicity and binding affinity.

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include chlorination of a precursor benzoic acid derivative followed by selective methylation at the 5-position. Subsequent protection of the amino group with a Boc anhydride completes the molecular framework. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functionalities or to construct more complex scaffolds.

The importance of this compound is further underscored by its role in several ongoing research projects aimed at discovering novel therapeutic agents. For example, recent publications have explored its derivatives as potential candidates for treating neurological disorders by modulating neurotransmitter activity. The ability to modify key functional groups while maintaining core structural integrity allows for rapid screening and optimization campaigns.

In addition to its pharmaceutical applications, 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid has shown promise in materials science research. Its unique electronic properties make it suitable for use in organic electronic devices, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups enhances its ability to participate in charge transport processes, contributing to improved device performance.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications where consistency and reproducibility are paramount. Its compatibility with standard synthetic reagents and solvents ensures seamless integration into large-scale production processes without compromising yield or purity.

Looking ahead, future research efforts are likely to focus on expanding the chemical space accessible through derivatives of 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying new lead compounds with enhanced efficacy and reduced toxicity profiles. Collaborative initiatives between academic institutions and pharmaceutical companies will further accelerate these efforts by leveraging complementary expertise and resources.

The growing body of evidence supporting the utility of benzoic acid derivatives underscores their significance as pharmacological tools. As synthetic methodologies continue to evolve, compounds like 3-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid will remain at the forefront of innovation, driving advancements across multiple disciplines including medicine, materials science, and biotechnology.